Cas no 1260759-62-3 (2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one)

• Product Name: 2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one
• CAS No: 1260759-62-3
• MF: C₇H₄Cl₃NO
• MW: 224.471758842468
• CID: 6312831
• PubChem ID: 53416726
• Update Time: 2025-05-20

2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one
• 2-chloro-1-(2,5-dichloropyridin-4-yl)ethanone

• MDL： MFCD11847734
• Inchi： 1S/C7H4Cl3NO/c8-2-6(12)4-1-7(10)11-3-5(4)9/h1,3H,2H2
• InChI Key： HFOUUUDZTFKTBF-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(Cl)=CN=C(Cl)C=1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one

Comprehensive Guide to 2-Chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one (CAS No. 1260759-62-3): Properties, Applications, and Market Insights

2-Chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one (CAS No. 1260759-62-3) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This chlorinated pyridine derivative has garnered attention due to its unique structural properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for novel chemical entities in drug discovery, understanding this compound's characteristics and applications is essential for researchers and industry professionals.

The molecular structure of 2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one features a pyridine ring substituted with chlorine atoms at the 2 and 5 positions, along with a chloroacetyl group at the 4 position. This arrangement contributes to its reactivity and potential as a building block for more complex molecules. Recent studies have explored its role in developing crop protection agents and pharmaceutical intermediates, aligning with current industry trends toward sustainable agriculture and targeted therapeutics.

From a synthetic chemistry perspective, CAS 1260759-62-3 offers several advantages. Its electron-deficient pyridine core facilitates nucleophilic substitution reactions, while the α-chloroketone moiety serves as an excellent electrophile for further derivatization. These properties make it particularly useful in constructing heterocyclic compounds, which constitute over 60% of all FDA-approved drugs. Researchers frequently inquire about optimal reaction conditions when working with this compound, especially regarding temperature control and solvent selection to maximize yields.

The application potential of 2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one extends to multiple domains. In pharmaceutical research, it serves as a precursor for kinase inhibitors and antimicrobial agents, addressing the growing need for novel antibiotics amid increasing antimicrobial resistance. The agrochemical sector utilizes this compound in developing next-generation pesticide intermediates, particularly those targeting resistant pest strains. These applications respond directly to current market demands for more effective and environmentally friendly solutions.

Quality control and analytical characterization are critical aspects when working with CAS 1260759-62-3. Standard analytical techniques include HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder with specific melting point characteristics. Storage recommendations emphasize protection from moisture and light, with optimal conditions at 2-8°C in airtight containers. These handling protocols ensure material stability for research and development purposes.

Market dynamics for 2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one reflect broader trends in fine chemicals. The compound's niche applications command premium pricing, with supply chain considerations becoming increasingly important. Recent disruptions have prompted researchers to explore alternative synthetic routes, including green chemistry approaches that reduce hazardous byproducts. Such innovations align with the pharmaceutical industry's growing emphasis on process intensification and sustainable manufacturing practices.

Regulatory aspects surrounding CAS 1260759-62-3 require careful attention. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be observed. The compound's status varies by jurisdiction, necessitating verification of local regulations before procurement or use. Many researchers seek information about global sourcing options and custom synthesis services for this material, reflecting the specialized nature of its applications.

Future research directions for 2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one may explore its potential in catalyzed cross-coupling reactions or as a scaffold for metal-organic frameworks. The compound's versatility continues to attract interest from both academic and industrial research teams. As synthetic methodologies advance, particularly in flow chemistry and photocatalysis, new applications for this intermediate are likely to emerge, further solidifying its position in specialized chemical synthesis.

For researchers considering CAS 1260759-62-3 for their projects, several practical considerations apply. Scale-up potential, purification methods, and compatibility with other reagents should be evaluated during experimental design. The scientific community increasingly shares such practical insights through open-access publications and technical forums, creating valuable resources for those working with this compound. These collaborative platforms help address common challenges and optimize synthetic protocols.

In conclusion, 2-chloro-1-(2,5-dichloropyridin-4-yl)ethan-1-one represents an important building block in modern chemical research. Its combination of structural features and reactivity patterns offers numerous possibilities for creating value-added compounds. As the chemical industry evolves toward more specialized and sustainable solutions, intermediates like CAS 1260759-62-3 will continue to play pivotal roles in innovation across multiple scientific disciplines.